Cas no 92049-88-2 ( )

  structure
  structure
Product Name: 
CAS No:92049-88-2
MF:C6H7BrN2O
MW:203.036580324173
CID:867232
PubChem ID:13100982
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(2-methyl-1H-imidazol-5-yl)ethanone
    • Ethanone, 2-bromo-1-(2-methyl-1H-imidazol-4-yl)- (9CI)
    • SCHEMBL5591363
    • DTXSID00518155
    • 2-BROMO-1-(2-METHYL-1H-IMIDAZOL-4-YL)-ETHANONE
    • 2-Bromo-1-(2-methyl-1H-imidazol-5-yl)ethan-1-one
    • 2-Bromo-1-(2-methyl-1H-imidazol-4-yl)ethanone
    • 92049-88-2
    • RFVGFNRMKXONPH-UHFFFAOYSA-N
    • 4-bromoacetyl-2-methylimidazole
    •  
    • Inchi: 1S/C6H7BrN2O/c1-4-8-3-5(9-4)6(10)2-7/h3H,2H2,1H3,(H,8,9)
    • InChI Key: RFVGFNRMKXONPH-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CN=C(C)N1)=O

Computed Properties

  • Exact Mass: 201.97418g/mol
  • Monoisotopic Mass: 201.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 45.8Ų
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